BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical
Characterization of 2-Methyl-6-nitrobenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoic acid

Cat. No.: B120224

Audience: Researchers, scientists, and drug development professionals.
Core Subject: Melting Point of 2-Methyl-6-nitrobenzoic Acid

This technical guide provides a comprehensive overview of the melting point of 2-Methyl-6-
nitrobenzoic acid, a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1] The document details its physical and chemical properties, experimental
procedures for melting point determination, and its relevance in drug development.

Introduction to 2-Methyl-6-nitrobenzoic Acid

2-Methyl-6-nitrobenzoic acid (CAS No. 13506-76-8) is an aromatic carboxylic acid with the
molecular formula CsH7NOa.[1] Its structure, featuring a methyl and a nitro group ortho to the
carboxylic acid function, imparts unique reactivity, making it a valuable building block in organic
synthesis.[1] It serves as a crucial precursor for the synthesis of more complex molecules,
including anti-inflammatory drugs and analgesics.[1][2]

Physicochemical Properties

The melting point is a critical physical property that provides an indication of the purity of a
crystalline solid. For 2-Methyl-6-nitrobenzoic acid, the reported melting point values are
consistent across various commercial and database sources.

Melting Point Data
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The following table summarizes the reported melting point of 2-Methyl-6-nitrobenzoic acid
from multiple sources.

Source Melting Point (°C)
Benchchem 153-157
Chem-Impex 151-159

ChemBK 153-157[3]
ChemicalBook 153-157[4]

Tokyo Chemical Industry 155.0 to 158.0

The slight variations in the reported ranges can be attributed to differences in the purity of the
samples and the experimental method used for determination. A narrow melting point range is
indicative of high purity.

Experimental Protocol for Melting Point
Determination

The determination of a precise melting point requires a standardized and carefully executed
experimental protocol. The capillary method is the most common and accepted technique.

Principle

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline substance, this transition occurs over a narrow temperature
range. Impurities tend to depress and broaden the melting point range.

Materials and Apparatus

e 2-Methyl-6-nitrobenzoic acid sample
» Melting point apparatus (e.g., Mel-Temp or similar digital device)

o Capillary tubes (sealed at one end)[5]
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e Mortar and pestle
e Spatula

o Thermometer (calibrated)

Procedure

e Sample Preparation:

o Place a small amount of dry 2-Methyl-6-nitrobenzoic acid on a clean, dry watch glass or
in a mortar.

o If the sample is not a fine powder, gently grind it to a fine consistency using a pestle.[6]

o Tap the open end of a capillary tube into the powdered sample to pack a small amount of
the solid into the tube. The packed sample should be approximately 2-3 mm in height.[5]

o To ensure the sample is tightly packed at the bottom of the capillary, drop the tube (sealed
end down) through a long glass tube onto a hard surface several times.

e Melting Point Measurement:

o Place the capillary tube containing the sample into the heating block of the melting point
apparatus.

o Set the initial temperature of the apparatus to about 10-15°C below the expected melting
point of 2-Methyl-6-nitrobenzoic acid (approximately 140°C).

o Set the heating rate (ramp rate) to a slow value, typically 1-2°C per minute, to ensure
thermal equilibrium between the sample, the heating block, and the thermometer.

o Observe the sample closely through the magnifying lens of the apparatus.
o Record the temperature at which the first drop of liquid appears (T1).

o Continue heating and record the temperature at which the entire sample has completely
melted (T2).[6]
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o The melting point is reported as the range T1 - T2.

e Post-Measurement:
o Allow the apparatus to cool down before performing any subsequent measurements.
o Use a fresh capillary tube for each measurement.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point
of 2-Methyl-6-nitrobenzoic acid.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Relevance in Drug Development

As an important intermediate, the purity of 2-Methyl-6-nitrobenzoic acid is paramount in the
synthesis of active pharmaceutical ingredients (APIs). The melting point serves as a quick and
reliable quality control measure to ensure the starting material meets the required
specifications before proceeding with subsequent synthetic steps. The use of high-purity
intermediates is critical for achieving high yields and minimizing impurities in the final drug
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.chemimpex.com/products/27110
https://www.benchchem.com/product/b120224
https://www.chembk.com/en/chem/2-Methyl-6-nitrobenzoic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7290493.htm
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b120224#2-methyl-6-nitrobenzoic-acid-melting-point
https://www.benchchem.com/product/b120224#2-methyl-6-nitrobenzoic-acid-melting-point
https://www.benchchem.com/product/b120224#2-methyl-6-nitrobenzoic-acid-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

